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Compound of Interest

Compound Name: DL-Methionine-2-d1
CAS No.: 67866-74-4
Cat. No.: B1428262
Get Quote
. J

Executive Summary & Substance Profile

DL-Methionine-2-d1 (CAS: 14676-97-2 / 59-51-8 for unlabeled) is a stable isotope-labeled
amino acid used primarily as a tracer in metabolic tracking and proteomic quantification. Unlike
radioisotopes (e.g.,

S-Methionine), this deuterated compound is non-radioactive and generally classified as non-
hazardous under GHS standards.

However, "non-hazardous" does not imply "trash-safe." In a professional research environment,
disposal protocols must prevent cross-contamination, environmental loading (BOD/COD), and
regulatory ambiguity. This guide outlines the authoritative workflow for disposing of DL-
Methionine-2-d1, prioritizing containment and traceability over minimum compliance.

Physicochemical Profile for Disposal
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Property Specification Disposal Implication

) ) Dust generation risk; requires
State Solid (Crystalline Powder) )
sealed containment.[1]

] ) Potential for aqueous waste
N Soluble in water, dilute ) ) )
Solubility streams; high Biological

acids/bases
Oxygen Demand (BOD).
. ) No time-sensitive
Stability Stable; shelf-life >2 years ) S
explosion/peroxide risks.
Segregate from nitric acid,
o Incompatible with strong perchlorates, and
Reactivity - .
oxidizers permanganates in waste
storage.
Not a P- or U-listed waste;
) disposal is governed by local
RCRA Status Not Listed (Non-Hazardous)

BMPs (Best Management

Practices).

Pre-Disposal Safety & Segregation

Before initiating disposal, ensure personal safety and chemical segregation.[2] While the
compound is low-toxicity, it is a chemical reagent and should be handled with standard
laboratory hygiene.

Personal Protective Equipment (PPE)[3][4]

» Respiratory: N95 mask or fume hood usage is recommended when handling large quantities
of dry powder to prevent inhalation of fine particulates.

o Skin/Body: Nitrile gloves (0.11 mm minimum thickness) and a standard lab coat.

* Eyes: Safety glasses with side shields.[3]

Chemical Segregation Strategy
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CRITICAL: Never mix DL-Methionine-2-d1 waste with oxidizing agents. Methionine contains a
thioether group (-S-CH

) which can react vigorously with strong oxidizers (e.g., Hydrogen Peroxide, Nitric Acid),
potentially generating heat or sulfur oxide fumes.

Step-by-Step Disposal Protocols
Scenario A: Solid Waste (Excess Powder or Spills)

Objective: Prevent particulate dispersion and misidentification.

o Containment: Do not sweep loose powder directly into a trash can. Transfer excess powder
into a clear, sealable secondary container (e.g., a screw-top jar or heavy-duty Ziploc bag).

e Labeling: Apply a chemical waste label. Even if non-hazardous, label clearly:
o Content: "DL-Methionine-2-d1 (Solid)"[4]
o Hazard Checkbox: "Non-Hazardous"[4]
» Disposal: Place the sealed container into your laboratory's Dry Chemical Waste drum.

o Why? Segregating white powders prevents "unknown chemical" scares for custodial staff
and ensures incineration/landfilling is handled by EHS professionals.

Scenario B: Aqueous Solutions (Buffers & Media)

Objective: Manage Biological Oxygen Demand (BOD) and prevent drain clogging.

e Assessment: Does the solution contain other hazardous components (e.g., heavy metals,
organic solvents, toxic inhibitors)?

o YES: Dispose of the entire mixture as Hazardous Liquid Waste based on the most toxic
component.

o NO (Pure Aqueous Solution): Proceed to Step 2.

e Institutional Verification: Check your facility's wastewater permit.
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o Strict Zero-Discharge Labs: Collect in a "Non-Hazardous Aqueous Waste" carboy.

o Standard Labs: Small volumes (<1 L) of dilute methionine solution may often be flushed
down the sanitary sewer with copious water (20:1 dilution), provided pH is between 6-9.

o Recommendation: Unless you are certain of your local sewer codes, collect as liquid
chemical waste. This is the self-validating, audit-proof choice.

Scenario C: Contaminated Packaging

o Empty Containers: If the bottle is visibly empty (no free-flowing solid), triple-rinse with water.
» Rinsate Management: Collect the first rinse as liquid waste (see Scenario B).
» Defacing: Cross out the original label and bar codes.

» Final Disposal: Recycle the glass/plastic bottle or place it in regular trash, depending on local
glass recycling rules.

Spill Management Workflow

In the event of a benchtop spill, follow this immediate response protocol to minimize downtime
and exposure.
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Spill Detected

Assess Volume & Hazard
(Is it mixed with oxidizers?)

No (Pure Powder) [No (Solution) Yes (Mixed w/ Oxidizers)

STOP: Evacuate Area

b e er Sl Call EHS (Reaction Risk)

/

1. Dampen paper towel
2. Wipe gently to avoid dust
3. Place in bag

Liquid Solution Spill

1. Absorb with paper towels
2. Clean surface with soap/water

Seal in bag/container

Label as Chemical Waste

Click to download full resolution via product page

Figure 1: Decision logic for managing spills of DL-Methionine-2-d1, emphasizing the critical
check for incompatible oxidizers.

Regulatory & Compliance Context

While DL-Methionine-2-d1 is not a federally regulated hazardous waste in the US (RCRA) or
EU, "Cradle-to-Grave" responsibility dictates that you must account for its final destination.

¢ RCRA (USA): Not listed under 40 CFR 261.33 (P or U lists). However, if mixed with solvents
(e.g., Methanol), the waste code follows the solvent (e.g., FO03).
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o Deuterium Regulation: Stable isotopes (
H,

C,

N) are chemically identical to natural isotopes for waste purposes. No nuclear regulatory
license (NRC) is required for disposal.

Decision Matrix for Waste Classification

- Dry Chemical Waste
Soldlscecey (Landfill/Incineration)

Contains Hazardous
Additives?

Hazardous Waste Stream
(Follow Additive Rules)

Waste Material -
%S
DL-Methionine-2-d1 IFipe]) St

Liquid / Solution

Alt. Path (Check EHS) .| sanitary Sewer
(Only if permitted)

Non-Haz Liquid Waste
[GEI L EG)]

Click to download full resolution via product page

Figure 2: Classification workflow ensuring the correct waste stream selection based on physical
state and mixture composition.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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